Cadmium

• IUPAC Name: cadmium
• InChI: InChI=1S/Cd
• InChI Key: BDOSMKKIYDKNTQ-UHFFFAOYSA-N
• Canonical SMILES: [Cd]
• Molecular Formula: Cd
• DSSTOX Substance ID: DTXSID1023940
• Molecular Weight: 112.41 g/mol
• Physical Description: Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992), Other Solid; Pellets or Large Crystals, Metal: Silver-white, blue-tinged lustrous, odorless solid; [NIOSH], SOFT BLUE-WHITE METAL LUMPS OR GREY POWDER. MALLEABLE. TURNS BRITTLE ON EXPOSURE TO 80 °C. TARNISHES ON EXPOSURE TO MOIST AIR., Silver-white, blue-tinged lustrous, odorless solid., Metal: Silver-white, blue-tinged lustrous, odorless solid.
• Boiling Point: 1409 °F at 760 mmHg (NTP, 1992), 1409 °F, 767 °C, 765 °C
• Solubility: Insoluble (NIOSH, 2023), Insoluble in water, Solubility in water: none, Insoluble
• Density: 8.642 (NTP, 1992) - Denser than water; will sink, 8.69 g/cu cm at 25 °C, 8.6 g/cm³, 8.65 (metal)
• Vapor Pressure: 1 mmHg at 741 °F (NTP, 1992), VP: 1 Pa at 257 °C (sublimes); 10 Pa at 310 °C (sublimes); 100 Pa at 381 °C; 1 kPa at 472 °C; 10 kPa at 594 °C; 100 kPa at 767 °C, VP: 2.8X10-4 Pa at 400 K; 18.3 Pa at 600 K, 0 mmHg (approx)
• Impurities: Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003., PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES., Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
• Color/Form: Silvery-white metal, Soft, bluish-white metal, Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder, Hexagonal, ductile crystals or soft, silver-white, lustrous metal
• CAS No.: 7440-43-9, 72172-64-6, 81271-94-5, 7440-43-9 (elemental)
• Melting Point: 609.6 °F (NTP, 1992), 610 °F, 32.0691 °C, 321 °C

Description

Cadmium (Cd) is a soft, silvery-white, malleable metallic element with an atomic number of 48 and a standard atomic weight of 112.41 . It is a divalent metal with a melting point of 321°C and a boiling point of 767°C . Naturally occurring in the Earth's crust, this compound is chemically similar to zinc and mercury and is often obtained as a byproduct of zinc refining . This metal and its compounds, such as this compound chloride (CdCl₂), this compound oxide (CdO), and this compound sulfide (CdS), serve critical functions in research and development . Key research applications include toxicology and environmental health studies, where this compound is used to investigate mechanisms of heavy metal toxicity, including the induction of oxidative stress, disruption of cellular signaling pathways, and apoptosis . In material science, this compound sulfide is studied for its properties as a semiconductor in applications like solar cells and quantum dots . This compound compounds also see use in electroplating research and as stabilizers in polyvinyl chloride (PVC) . The mechanism of this compound toxicity is multifaceted. Upon entry into cells, it accumulates primarily in the kidneys and liver, with a biological half-life of 10 to 30 years . A primary mechanism involves the induction of oxidative stress; this compound indirectly generates reactive oxygen species (ROS) by inhibiting antioxidant enzymes and disrupting the mitochondrial electron transport chain . This oxidative damage leads to lipid peroxidation, protein damage, and DNA strand breaks. This compound also disrupts calcium signaling, interferes with DNA repair systems, and can trigger cell death via apoptotic pathways, including p53-dependent apoptosis . Furthermore, it can cause epigenetic modifications, altering gene expression over the long term . Warning: This product is For Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any personal uses. Handle with extreme care, using appropriate personal protective equipment, as this compound and its compounds are recognized as human carcinogens and can cause severe damage to the respiratory system, kidneys, and bones .

Preparation Methods

Hydrometallurgical Refining

In electrolytic zinc plants, this compound is purified via selective precipitation and electrolysis. The process involves:

• Zinc Dust Cementation : Adding zinc powder (10–20 µm) to the leach solution precipitates this compound sponge (Cd⁰) via galvanic displacement:

  $$\text{CdSO}_4 + \text{Zn} \rightarrow \text{ZnSO}_4 + \text{Cd} \quad$$

  The this compound sponge is filtered, washed, and compacted into briquettes.

• Electrolytic Refining : this compound briquettes are dissolved in sulfuric acid (pH 3.5–4.0) and electrolyzed using inert anodes (e.g., Duriron) at 40–50°C. This compound deposits on aluminum cathodes with 99.99% purity.

Table 1: Key Parameters for Hydrometallurgical this compound Production

Parameter	Typical Value	Source
Leaching Temperature	70–90°C
Electrolysis Current Density	50–100 A/m²
Final Purity	99.995% Cd

Pyrometallurgical Recovery from Lead and Copper Smelters

This compound is recovered from lead and copper smelter flue dusts, which contain 0.5–5% Cd. The dust undergoes multi-stage roasting in rotary kilns (600–800°C) to concentrate this compound oxides. Subsequent sulfuric acid leaching (20–30% H₂SO₄) dissolves this compound, followed by zinc dust cementation as in hydrometallurgical refining.

Fuming Processes

In blast furnace lead smelting, this compound volatilizes as CdO(g) and is captured in baghouse dust. The dust is recycled through the smelter to increase this compound content to 15–45% before refining.

Synthesis of this compound-Based Nanomaterials

This compound Sulfide (CdS) Nanoparticles

CdS nanoparticles are synthesized via chemical precipitation:

• Precursor Mixing : 0.1 M CdCl₂ and 0.1 M Na₂S solutions are combined at 20–80°C.

• Size Control : Particle size (15–80 nm) is modulated by temperature; higher temperatures yield larger crystals.

• Characterization : XRD confirms cubic crystal structure (JCPDS 10-0454), while UV-Vis spectra show a 460–480 nm absorption edge (bandgap 3.2–3.5 eV).

Table 2: Optical Properties of CdS Nanoparticles

Synthesis Temperature (°C)	Absorption Edge (nm)	Bandgap (eV)
20	460	3.5
80	480	3.2

This compound Selenide (CdSe) Quantum Dots

A hot-injection method produces CdSe quantum dots with tunable photoluminescence:

• Precursor Injection : Selenium solution (TOP-Se) is injected into hot (300°C) this compound oleate.

• Growth Quenching : Aliquots withdrawn at 1–5 minutes yield particles sized 2–6 nm.

Metal-Organic Frameworks (MOFs) with this compound

Hydrothermal synthesis enables the preparation of this compound MOFs, such as the 6-aminonicotinic acid complex:

• Reaction Conditions : 0.2 mmol 6-aminonicotinic acid and 0.1 mmol Cd(NO₃)₂·4H₂O in H₂O (pH 2–4) at 430–440 K for 3 days.

• Crystallization : Slow cooling yields colorless片状 crystals with fluorescence (λ_em = 450 nm).

Environmental and Industrial Statistics

Table 3: Global this compound Production (2023 Estimates)

Country	Production (Metric Tonnes)	Primary Source
China	7,200	Zinc Refining
South Korea	2,500	Copper Smelting
Japan	1,800	Recycled Scrap

Data synthesized from USGS and British Geological Survey reports.

Comparative Analysis of Preparation Methods

Table 4: Efficiency and Applications of this compound Production Techniques

Method	Cd Recovery Rate	Energy Use (kWh/kg)	Primary Application
Hydrometallurgical	95–98%	8–12	Bulk Metal Production
Pyrometallurgical	85–90%	15–20	Secondary Recovery
Nanoparticle Synthesis	N/A	20–30	Optoelectronics

Chemical Reactions Analysis

Types of Reactions: Cadmium undergoes several types of chemical reactions, including oxidation, reduction, and substitution. For example, this compound ions (Cd²⁺) react with aqueous ammonia to form white this compound hydroxide, which dissolves in excess ammonia to form a complex ion .

Common Reagents and Conditions:

Oxidation: this compound can be oxidized to form this compound oxide (CdO) when burned in air.

Reduction: this compound oxide can be reduced to metallic this compound using reducing agents like hydrogen.

Substitution: this compound ions can undergo substitution reactions with various ligands to form complex ions.

Major Products:

This compound Oxide (CdO): Formed by burning this compound vapor in air.

This compound Hydroxide (Cd(OH)₂): Formed by reacting this compound ions with aqueous ammonia.

Scientific Research Applications

Properties of Cadmium

This compound exhibits several characteristics that contribute to its utility:

• Corrosion Resistance : this compound is highly resistant to corrosion, making it suitable for protective coatings.
• Electrical Conductivity : It has excellent thermal and electrical conductivity.
• Low Melting Point : This property allows this compound to be easily alloyed with other metals.
• Ductility : this compound can be easily shaped and formed without breaking.

Major Applications of this compound

Application Category	Description	Percentage of Use (Approx.)
Batteries	Primarily used in nickel-cadmium (Ni-Cd) batteries for portable electronics and power tools.	86%
Pigments	Used in paints and coatings; this compound sulfide provides vibrant yellow and red colors.	9%
Coatings and Plating	Utilized for electroplating to enhance corrosion resistance in metals.	4%
Alloys	Improves mechanical properties of metals like copper and zinc.	<1%
Semiconductors	This compound compounds like this compound telluride are used in solar cells and photodetectors.	<1%
Other Uses	Includes applications in nuclear technology, laboratory uses, and as stabilizers in plastics.	<1%

Batteries

This compound is predominantly used in nickel-cadmium batteries, which are known for their reliability and ability to deliver high discharge rates. These batteries have been widely used in portable electronic devices, emergency lighting systems, and power tools. However, due to environmental regulations and the development of alternative battery technologies, the use of this compound batteries is declining.

Pigments

This compound pigments are valued for their brightness and durability. This compound sulfide (yellow) and this compound selenide (red) are commonly used in artists' paints and industrial coatings. Despite their aesthetic advantages, concerns regarding toxicity have led to stricter regulations on their use.

Coatings and Plating

In the aerospace and automotive industries, this compound plating is employed to protect components from corrosion. The metal's low coefficient of friction makes it ideal for use in fasteners and bearings, enhancing durability in harsh environments.

Semiconductors

This compound compounds such as this compound telluride are integral to photovoltaic cells used in solar energy applications. Their semiconductor properties allow for efficient light absorption and conversion into electricity.

Nuclear Technology

This compound serves as an effective neutron absorber in control rods for nuclear reactors, helping to regulate fission reactions by controlling neutron flux.

Laboratory Uses

In research settings, this compound is utilized in various applications including laser technology (helium-cadmium lasers) and as a tool for studying calcium ion channels in cellular biology.

Case Study 1: this compound in Solar Cells

Research has shown that this compound telluride solar cells offer a cost-effective solution for renewable energy generation. A study conducted by the National Renewable Energy Laboratory found that these cells have a higher efficiency compared to traditional silicon-based cells, making them a viable option for large-scale solar farms .

Case Study 2: Environmental Impact of this compound Pigments

A comprehensive study published in the Journal of Environmental Management highlighted the environmental risks associated with this compound pigments in paint manufacturing. The research indicated that while these pigments provide superior color quality, their disposal poses significant ecological hazards due to leaching into soil and water sources .

Mechanism of Action

Cadmium exerts its effects through various biochemical and molecular mechanisms. It induces oxidative stress by disrupting the balance between oxidants and antioxidants, leading to cellular damage and apoptosis . This compound also interferes with cellular signaling pathways, such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathways, contributing to pathological conditions and carcinogenesis . Additionally, this compound affects epigenetic modifications, including DNA methylation and histone modifications, which impact gene expression and disease manifestation .

Comparison with Similar Compounds

Comparison with Similar Compounds and Elements

Cadmium vs. Zinc (Zn)

• Chemical Behavior : Both Cd²⁺ and Zn²⁺ prefer the +2 oxidation state, but Cd²⁺ has a larger ionic radius (0.95 Å vs. 0.74 Å for Zn²⁺), leading to differences in coordination chemistry. Zinc acts as a hard Lewis acid, while this compound’s softer Lewis acid nature results in structural unpredictability in complexes. For example, Zn(II)-pseudohalide and Cd(II)-pseudohalide complexes often diverge in geometry, nuclearity, and bonding modes despite shared ligands .
• Toxicity: Zinc is an essential micronutrient, whereas this compound is non-essential and highly toxic. This compound disrupts calcium signaling, induces oxidative stress, and accumulates in organs like the kidneys and liver. Zinc’s biological role includes enzyme co-factors (e.g., carbonic anhydrase), while this compound’s only known biological function is in a rare this compound-dependent carbonic anhydrase in marine diatoms .

This compound vs. Mercury (Hg)

• Physical Properties : Both metals have low melting points (Cd: 321°C; Hg: -38.8°C), but mercury is liquid at room temperature.
• Applications : Mercury this compound telluride (HgCdTe or MCT) is a critical semiconductor for infrared detectors. The alloy’s bandgap tunability with composition makes it superior to pure Hg or Cd compounds in optoelectronics .
• Toxicity : Mercury targets the nervous system, while this compound primarily damages renal and pulmonary systems. Both bioaccumulate, but mercury’s organic forms (e.g., methylmercury) are more neurotoxic than this compound compounds .

This compound vs. Lead (Pb) and Arsenic (As)

• Environmental Co-Exposure : this compound often coexists with lead and arsenic in airborne particulate matter, complicating toxicity assessments. For instance, the 2011 NATA database highlights overlapping exposure hotspots for Cd, Pb, and As in U.S. counties .
• Carcinogenicity: All three are classified as carcinogens, but mechanisms differ. Arsenic induces DNA hypomethylation, lead disrupts heme synthesis, and this compound inhibits DNA repair pathways. Notably, this compound’s lung carcinogenicity in rats is dose-dependent, but extrapolating this to humans remains controversial due to species-specific toxicokinetics .

Structural and Functional Comparisons of this compound Compounds

This compound Chloride (CdCl₂)

• Diffusion Properties : CdCl₂ diffuses into 0.9% solutions with variability depending on molecular interactions. Its solubility and diffusion rates differ from sphingomyelin-cadmium complexes, which form adducts with distinct CdCl₂ percentages (16.4–28%) .
• Remediation : In soils, CdCl₂ mobility is pH-dependent. Wollastonite and molecular sieves reduce bioavailability by increasing soil pH and adsorbing Cd²⁺ .

This compound Carboxylate Coordination Polymers

These polymers exhibit luminescence, catalytic, and adsorption properties. For example, this compound(II)–carboxylate complexes are explored for gas storage and pollutant sensing, leveraging their porous structures. Their applications contrast with zinc carboxylates, which are less toxic but often lack comparable luminescent efficiency .

This compound-Morin Complex (Cd-Mor)

The Cd-morin complex demonstrates unique antitumor activity among transition metal-morin complexes (Mn, Co, Ni, Cu, Zn). It inhibits lipid peroxidation and scavenges superoxide radicals, outperforming the parent flavonoid morin in vivo and in vitro .

Toxicity Profiles and Environmental Impact

Compound	HC05 (Chronic)	Key Toxic Mechanisms	Sensitive Organisms
Cd²⁺ (aqueous)	0.18 µg/L	Oxidative stress, DNA repair inhibition	Algae, Daphnia
CdCl₂	1.2 µg/L	Renal tubular necrosis	Fish, mammals
CdO (particulate)	0.3 µg/m³	Lung inflammation, fibrosis	Humans (occupational)

• SSD Analysis: Toxicity-normalized species sensitivity distributions (SSDn) rank this compound compounds as more hazardous than inorganic arsenic in freshwater ecosystems, with HC05 values (hazardous concentration for 5% species) as low as 0.18 µg/L for chronic exposure .
• Microbial Resistance : Bacteria exhibit plasmid-encoded Cd resistance (e.g., reduced uptake), while algae lack such mechanisms, explaining their heightened sensitivity (EC₅₀ < 2 ppm) .

Biological Activity

Cadmium (Cd) is a heavy metal that poses significant health risks due to its widespread environmental presence and biological activity. This article explores the mechanisms by which this compound exerts its toxic effects, focusing on its biochemical interactions, cellular impacts, and the resulting physiological consequences.

Mechanisms of Toxicity

This compound's toxicity is primarily mediated through various biochemical pathways that disrupt cellular functions. Key mechanisms include:

• Oxidative Stress : this compound exposure leads to the generation of reactive oxygen species (ROS), which can damage cellular components, including lipids, proteins, and DNA. This oxidative stress is a central feature in this compound-induced toxicity, particularly affecting mitochondrial function and leading to cell death through apoptosis .
• Inhibition of Enzymatic Activity : this compound interferes with the activity of several important enzymes, including antioxidant enzymes like catalase and superoxide dismutase. This inhibition exacerbates oxidative stress and cellular damage .
• Disruption of Calcium Homeostasis : this compound affects calcium signaling pathways by inhibiting calcium-dependent kinases such as CaMK and calcineurin. This disruption can impair various physiological processes, including neurotransmitter release and immune responses .
• Epigenetic Alterations : this compound exposure has been linked to changes in gene expression through epigenetic modifications, potentially leading to long-term health effects such as cancer .

Cellular and Molecular Alterations

This compound's biological activity manifests at various levels:

• Mitochondrial Dysfunction : this compound disrupts mitochondrial respiration by inhibiting components of the electron transport chain, leading to decreased ATP production and increased ROS generation. This dysfunction is associated with neurotoxicity and cell death in neuronal tissues .
• Histopathological Changes : Studies have shown that this compound exposure results in significant histopathological alterations in organs such as the liver and kidneys, including necrosis and inflammation .
• Cancer Risk : Chronic exposure to this compound has been associated with an increased risk of several cancers, including lung, kidney, and prostate cancer. This is partly due to this compound's ability to induce DNA damage and alter cellular signaling pathways critical for tumor suppression .

1. Occupational Exposure

A study examining workers exposed to this compound in industrial settings found elevated blood this compound levels correlated with renal dysfunction and increased incidence of lung cancer. The findings highlighted the need for stringent occupational safety measures .

2. Environmental Impact

Research on populations living near contaminated sites revealed higher rates of respiratory diseases and cancers linked to this compound exposure from soil and water sources. These studies emphasize the environmental persistence of this compound and its bioaccumulation in food chains .

Data Tables

Study	Exposure Type	Biological Effect	Findings
Occupational Study	Inhalation	Renal dysfunction	Elevated blood Cd levels correlated with kidney damage
Environmental Study	Soil/Water	Increased cancer risk	Higher incidence of lung cancer in exposed populations
Animal Study	Ingestion	Histopathological changes	Significant liver damage observed after chronic exposure

Q & A

Advanced Research Question

• Search strategy : Include EMBASE, MEDLINE, and gray literature to minimize publication bias .
• Risk of bias assessment : Use Newcastle-Ottawa Scale (NOS) to score cohort/case-control studies.
• Sensitivity analysis : Exclude outliers (e.g., studies with co-exposure to arsenic) and apply random-effects models to account for between-study variance .

What safety protocols are critical when handling this compound in laboratory settings?

Basic Research Question

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent dermal/ocular exposure .
• Ventilation : Use fume hoods for acid digestion (e.g., HNO₃/H₂O₂ mixtures).
• Waste disposal : Collect this compound-containing solutions in labeled, sealable containers for hazardous waste processing .

How can researchers integrate multi-omics approaches to study this compound toxicity pathways?

Advanced Research Question

• Transcriptomics : RNA-seq to identify dysregulated genes (e.g., MT1E, HSPA1A) in this compound-exposed cell lines.
• Proteomics : LC-MS/MS to map protein adducts (e.g., this compound-bound metallothioneins).
• Epigenomics : ChIP-seq for histone modification profiles (e.g., H3K27me3) in chronic exposure models .

What criteria define a robust research question in this compound toxicology studies?

Basic Research Question
Apply the FINER framework :

• Feasible : Ensure access to biomarkers (e.g., urinary Cd) and validated assays.
• Novel : Address gaps (e.g., this compound's role in non-hormonal cancers).
• Ethical : Use animal models compliant with IACUC guidelines.
• Relevant : Align with WHO/IARC priorities on environmental carcinogens .